((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol

• Molecular Formula: C8H14FNO
• Molecular Weight: 159.20 g/mol
• InChI: InChI=1S/C8H14FNO/c9-7-4-8(6-11)2-1-3-10(8)5-7/h7,11H,1-6H2/t7-,8-/m0/s1
• InChIKey: QAJRFPVPHUYVFE-YUMQZZPRSA-N

Procurement Guide: ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol (CAS 2820537-15-1) as a KRAS Inhibitor Intermediate

((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol (CAS 2820537-15-1) is a chiral fluorinated pyrrolizidine building block . Its primary established application is as a key intermediate in the synthesis of potent and selective KRAS G12D/G12C inhibitors, a class of oncological therapeutics targeting previously 'undruggable' mutations . The compound exists as a single, defined enantiomer with a molecular formula of C8H14FNO and a molecular weight of 159.20 g/mol [1].

Product Type Chiral fluorinated pyrrolizidine intermediate

Stereochemistry Single (2S,7aS) enantiomer for stereochemical control

Research Context KRAS G12C/G12D inhibitor synthesis and oncology tool compounds

• [1] Sigma-Aldrich. (n.d.). ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol. Retrieved from https://www.sigmaaldrich.cn/CN/zh/search/2820537-15-1 View Source

Why Enantiomeric Purity is Non-Negotiable When Sourcing ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol

This compound's primary utility is as a chiral intermediate for KRAS-targeting therapeutics . The desired downstream biological activity is critically dependent on the molecule's precise three-dimensional orientation. Substituting the (2S,7aS)-enantiomer with its (2R,7aS)-diastereomer (CAS 2097518-76-6) [1], a racemic mixture, or other structurally similar pyrrolizidine analogs will result in a final drug candidate with an altered or abolished binding profile against the KRAS protein's switch-II pocket, compromising pharmacological activity . Furthermore, scalable, high-yielding synthetic routes developed for the (2R,7aS)-diastereomer are not directly transferable and do not guarantee equivalent efficiency or stereochemical outcome for the (2S,7aS)-enantiomer [2].

Target

(2S,7aS)-enantiomer Required for intended KRAS switch-II pocket binding.

Potential Substitute

(2R,7aS)-diastereomer or racemate May alter or abolish KRAS target engagement and downstream pharmacology.

Synthetic Route Risk

Route transfer Scalable routes for the (2R,7aS) diastereomer may not guarantee equivalent yield or stereochemical outcome for the (2S,7aS) enantiomer.

• [1] PubChem. (n.d.). ((2R,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/118109097 View Source
• [2] Chen, Y., et al. (2025). Efficient and Scalable Diastereoselective Synthesis of ((2R,7aS)‑2-fluorotetrahydro‑1H‑pyrrolizin-7a(5H)‑yl)methanol Hydrochloride. Organic Process Research & Development. View Source

Procurement-Relevant Quantitative Differentiation of ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol

Enantiomeric Purity of Commercially Available ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol

This (2S,7aS) enantiomer (CAS 2820537-15-1) is available from commercial vendors with a specified purity of 98.87% and an enantiomeric excess (ee) of 100.00% . This is in contrast to its (2R,7aS) diastereomer (CAS 2097518-76-6), which is commercially available with a standard purity of 98% but without a universally guaranteed enantiomeric excess [1].

Enantiomeric Purity

Cross-study comparable

Target (2S,7aS): 100.00% ee (verified). Comparator (2R,7aS): ee not always specified.

Supports stereochemical integrity review for chiral drug synthesis.

Commercial analytical specifications; confirm with lot-specific COA.

Evidence Dimension	Enantiomeric Purity (Chiral HPLC)
Target Compound Data	98.87% purity, 100.00% ee
Comparator Or Baseline	(2R,7aS)-enantiomer (CAS 2097518-76-6): ~98% purity, ee not always specified
Quantified Difference	Target compound has a verified 100.00% ee, while the comparator's ee is not consistently specified
Conditions	Commercial analytical specifications

Why This Matters

For chiral drug synthesis, a documented 100.00% ee is critical for ensuring the final drug candidate's stereochemical integrity, which is directly linked to its biological activity and safety profile .

• [1] ChemicalBook. (n.d.). ((2R,7aS)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol. Retrieved from https://www.chemicalbook.cn/ View Source

Role in Advanced KRAS G12C Inhibitor Development

The (2S,7aS) enantiomer is a component of advanced KRAS G12C inhibitors. A patent application (US20250019387) discloses a compound containing the ((2S,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methoxy fragment that demonstrates an IC50 of 10 nM against KRAS G12C [1]. This highlights its utility in constructing highly potent molecules targeting a specific, clinically relevant oncogenic mutant.

KRAS G12C Inhibition

Class-level inference

Compound containing ((2S,7aS) fragment: IC50 10 nM (AlphaScreen).

Reported inhibition context for KRAS G12C model; fragment utility in potent inhibitor design.

Patent example US20250019387; not a direct measurement on the intermediate alone.

Evidence Dimension	Inhibitory Activity (IC50) against KRAS G12C
Target Compound Data	Compound containing the ((2S,7aS) fragment shows an IC50 of 10 nM
Comparator Or Baseline	No direct comparator, but demonstrates high potency in a relevant assay
Quantified Difference	N/A (Not a direct head-to-head comparison)
Conditions	AlphaScreen technology

Why This Matters

A 10 nM IC50 indicates a very potent inhibitor, making this intermediate valuable for research programs focused on creating highly effective KRAS G12C-targeting drugs [1].

• [1] BindingDB. (2025). Method 13: IC50 for KRAS G12C inhibition. US20250019387, Example 236. Retrieved from https://ww.bindingdb.org/ View Source

Comparative Physicochemical Properties of Enantiomers

Both the (2S,7aS) and (2R,7aS) enantiomers share the same computed XLogP3-AA value of 0.5, indicating identical predicted lipophilicity [1][2]. This suggests that differences in downstream biological activity between analogs derived from each enantiomer are primarily due to stereospecific interactions with the protein target, rather than differential ADME properties.

Predicted Lipophilicity

Cross-study comparable

Both enantiomers: XLogP3-AA = 0.5 (identical).

Lipophilicity does not drive selection; stereochemistry determines target engagement.

Computed values (PubChem); experimental logP may vary.

Evidence Dimension	Predicted Lipophilicity (XLogP3-AA)
Target Compound Data	0.5
Comparator Or Baseline	(2R,7aS)-enantiomer (CAS 2097518-76-6): 0.5
Quantified Difference	0
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

The identical XLogP3-AA value confirms that the selection between these enantiomers should be based solely on their stereochemistry and its impact on target engagement, not on general physicochemical property differences [1][2].

• [1] PubChem. (n.d.). ((2R,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/118109097 View Source
• [2] PubChem. (n.d.). ((2S,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/118109101 View Source

Defined Application Scenarios for ((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol

Synthesis of Stereochemically Pure KRAS G12C Inhibitors

Procure the (2S,7aS) enantiomer with a certified 100.00% ee as a key building block for the synthesis of novel, potent KRAS G12C inhibitors, such as those demonstrating a 10 nM IC50 [1]. This ensures the correct stereochemical configuration for optimal binding to the KRAS G12C switch-II pocket.

Scaffold for KRAS G12D Targeted Therapy Development

Use this intermediate as a core structural motif for developing next-generation KRAS G12D inhibitors . The (2S,7aS) stereochemistry provides a distinct starting point for creating libraries of analogs with potentially improved selectivity and potency profiles against the G12D mutant.

Chiral Chromatography Method Development and Validation

Due to its well-defined and verified 100.00% ee , this compound serves as an ideal reference standard for developing and validating chiral HPLC or SFC methods. These methods are essential for monitoring the stereochemical purity of related pyrrolizidine intermediates and final drug substances.

Application

Selection Property

Validation Focus

Stereochemically pure KRAS G12C inhibitor synthesis

Enantiomeric excess certification

Stereochemical integrity during coupling and final API characterization

KRAS G12D inhibitor scaffold exploration

Enantiomer-specific building block

Target engagement and selectivity profiling in G12D mutant models

Chiral chromatography method development

Documented high enantiomeric purity reference

Chiral HPLC/SFC method validation for pyrrolizidine intermediates

• [1] BindingDB. (2025). Method 13: IC50 for KRAS G12C inhibition. US20250019387, Example 236. Retrieved from https://ww.bindingdb.org/ View Source